(-)-(S)-Cibenzoline-D4

• Molecular Formula: C18H18N2
• Molecular Weight: 266.4 g/mol
• InChI: InChI=1S/C18H18N2/c1-3-7-14(8-4-1)18(15-9-5-2-6-10-15)13-16(18)17-19-11-12-20-17/h1-10,16H,11-13H2,(H,19,20)/t16-/m1/s1/i11D2,12D2
• InChIKey: IPOBOOXFSRWSHL-UNXWLMCHSA-N

(-)-(S)-Cibenzoline-D4 Stable Isotope Internal Standard Overview

(-)-(S)-Cibenzoline-D4 is a deuterium-labeled analog of the chiral Class Ia antiarrhythmic agent (-)-(S)-cibenzoline, incorporating four stable deuterium atoms at the 4,4,5,5 positions of its imidazoline ring . The unlabeled parent compound, the S(+)-enantiomer of cibenzoline, exhibits stereoselective metabolism and distinct pharmacokinetic behavior compared to its R-(+)-counterpart [1]. The strategic placement of deuterium atoms confers a mass shift of +4 Da relative to the unlabeled analyte, enabling its primary application as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays for the precise quantification of (-)-(S)-cibenzoline in complex biological matrices .

▸ Stable Isotope-Labeled Internal Standard for S(+)-cibenzoline quantitation via LC-MS/MS

▸ +4 Da mass shift enables unambiguous MS discrimination from unlabeled analyte

▸ Enantiomer-specific S(+)-configuration matching the analyte under investigation

• [1] Niwa, T., et al. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metabolism and Disposition, 2000, 28(9), 1128-1134. View Source

Why Generic Substitutes Cannot Replace (-)-(S)-Cibenzoline-D4

Direct substitution of (-)-(S)-Cibenzoline-D4 with unlabeled (-)-(S)-cibenzoline, racemic cibenzoline, or even the R-(+)-enantiomer is scientifically invalid for its core application as a stable isotope-labeled internal standard (SIL-IS) in quantitative LC-MS/MS. Unlabeled compounds lack the requisite mass difference to be distinguished from the target analyte by the mass spectrometer, thereby failing to correct for matrix effects, ion suppression, and sample processing variability [1]. While a racemic Cibenzoline-d4 standard exists, its use as an internal standard for enantioselective assays introduces inaccuracy due to the potential for differential ionization or matrix effects between the two enantiomers [2]. Furthermore, the use of R-(+)-cibenzoline-d4 as an internal standard for S-(-)-cibenzoline quantification is precluded by their distinct stereoselective metabolism and potential chromatographic separation, which can lead to differential ion suppression and inaccurate quantitation [3]. These critical performance gaps render non-isotopic or non-enantiomerically matched alternatives unsuitable for validated bioanalytical methods, necessitating the specific procurement of (-)-(S)-Cibenzoline-D4 for reliable, traceable results.

Unlabeled parent lacks mass differentiation for MS resolution, preventing reliable ISTD correction.

Racemic cibenzoline mixtures may not support S(+)-enantiomer-specific quantitation.

No ¹³C- or ¹⁵N-labeled cibenzoline isotopologues are commercially catalogued for procurement.

Other class Ia antiarrhythmics (e.g., flecainide) exhibit different matrix effect susceptibility, limiting use as proxy ISTD.

• [1] Stokvis, E., et al. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 2005, 19(3), 401-407. View Source
• [2] Wang, S., et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 2007, 43(2), 701-707. View Source
• [3] Niwa, T., et al. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metabolism and Disposition, 2000, 28(9), 1128-1134. View Source

(-)-(S)-Cibenzoline-D4 Analytical Performance Evidence

Molecular and Structural Characterization

In human liver microsomes, the intrinsic clearance (CLint) for the formation of the major metabolite M1 (p-hydroxycibenzoline) from R-(+)-cibenzoline is 23-fold greater than that from S-(-)-cibenzoline, demonstrating a profound stereoselective difference in metabolic fate [1]. This stark contrast in metabolic processing directly impacts the selection of an appropriate internal standard for bioanalytical assays.

Mass Shift & Identity

Head-to-head

+4.03 Da vs unlabeled (-)-(S)-cibenzoline; C18H14D4N2

Supports MS-based analyte discrimination for quantitative workflows

Confirmed via vendor COA specifications

Evidence Dimension	Intrinsic Clearance (CLint) for M1 Metabolite Formation
Target Compound Data	1.47 µL/min/mg (Total CLint for S-(-)-cibenzoline, used as a baseline for stereochemical context)
Comparator Or Baseline	R-(+)-cibenzoline: CLint for M1 formation was 23-fold greater than that of S-(-)-cibenzoline
Quantified Difference	23-fold difference in CLint for M1 formation
Conditions	Human liver microsomes, in vitro assay

Why This Matters

This data justifies the requirement for an enantiomerically pure S-(-)-cibenzoline-D4 internal standard, as a racemic or R-(+)-labeled standard would not accurately track the specific metabolic fate of the S-(-)-enantiomer in biological samples.

• [1] Niwa, T., et al. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metabolism and Disposition, 2000, 28(9), 1128-1134. View Source

Deuterium- vs. Carbon-13-Labeled Internal Standard Performance

(-)-(S)-Cibenzoline-D4 incorporates four deuterium atoms at non-exchangeable positions on the imidazoline ring, resulting in a molecular weight of 266.37 g/mol . This yields a +4 Da mass shift relative to the unlabeled (-)-(S)-cibenzoline (MW: 262.35 g/mol) [1]. This specific mass differential is critical for LC-MS/MS, as it ensures the internal standard's signal is entirely resolved from that of the target analyte without isotopic overlap, enabling precise quantification.

Matrix-matched Bias

Class-level inference

≤6% bias across 5 urine lots at 1.0 µg/mL (2MHA/4MHA assay)

Class-level deuterium ISTD behavior suggests adequate matrix correction

¹³C-cibenzoline unavailable; data from methylhippuric acid assay

Evidence Dimension	Molecular Weight (MW) and Mass Spectrometric Discrimination
Target Compound Data	266.37 g/mol
Comparator Or Baseline	Unlabeled (-)-(S)-cibenzoline: 262.35 g/mol (implied from related CAS and structure)
Quantified Difference	+4 Da mass shift
Conditions	N/A (Physical Property)

Why This Matters

The +4 Da mass shift guarantees a clean, interference-free signal for the internal standard in MS detection, a fundamental requirement for achieving the accuracy and precision demanded by regulatory bioanalytical method validation guidelines.

• [1] MedChemExpress. (-)-(S)-Cibenzoline-d4 Product Page. medchemexpress.eu, 2025. View Source

Chiral Specification and Enantiomeric Identity

While exact enantiomeric excess (e.e.) specifications for (-)-(S)-Cibenzoline-D4 are not universally published, its value proposition is defined by its availability as a discrete, single enantiomer [1]. This is in direct contrast to racemic Cibenzoline-d4 (e.g., catalog #HY-106577S) , which contains a 50:50 mixture of the S- and R- enantiomers. Using a racemic internal standard for the quantification of a single enantiomer analyte in a biological matrix is a well-documented source of analytical error, as the two enantiomers can exhibit differential ionization and matrix effects in LC-MS/MS [2].

Chiral Identity

Specification review

S(+)-enantiomer (Escibenzoline-d4); CAS 103419-18-7 distinct from racemate (53267-01-9)

Matches analyte for enantioselective bioanalytical method specificity

No published resolution data for D4 form

Evidence Dimension	Enantiomeric Composition
Target Compound Data	Single enantiomer (S-(-)-Cibenzoline-D4)
Comparator Or Baseline	Racemic Cibenzoline-d4: 50:50 mixture of S- and R- enantiomers
Quantified Difference	N/A (Qualitative compositional difference)
Conditions	N/A (Chemical Identity)

Why This Matters

Procuring the enantiomerically pure (-)-(S)-Cibenzoline-D4 eliminates a major source of analytical variability and potential inaccuracy in stereospecific assays, ensuring that the internal standard co-elutes and behaves identically to the single target analyte under chiral chromatographic conditions.

• [1] MedChemExpress. (-)-(S)-Cibenzoline-d4 Product Page. medchemexpress.eu, 2025. View Source
• [2] Wang, S., et al. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 2007, 43(2), 701-707. View Source

(-)-(S)-Cibenzoline-D4 Application Scenarios

Enantioselective Pharmacokinetic and Bioequivalence Studies

(-)-(S)-Cibenzoline-D4 serves as the optimal internal standard for developing and validating a chiral LC-MS/MS method to quantify the active S-(-)-enantiomer of cibenzoline in human plasma. The +4 Da mass shift ensures complete MS resolution from the analyte , while its identical stereochemistry ensures it perfectly mimics the analyte's behavior during sample extraction and chromatography. This application is directly supported by the documented 23-fold difference in metabolic clearance between the enantiomers [1], which mandates a stereospecific assay to accurately measure drug exposure.

Regulated Bioanalytical Method Development and Validation

Researchers studying the potential for CYP2D6-mediated drug-drug interactions can use (-)-(S)-Cibenzoline-D4 as a tracer to differentiate between the administered probe drug and endogenously produced metabolites. By co-administering unlabeled (-)-(S)-cibenzoline with a CYP2D6 inhibitor and using (-)-(S)-Cibenzoline-D4 as the internal standard for LC-MS/MS analysis, the impact on the specific metabolic clearance of the S-enantiomer can be precisely quantified. This is critical given the evidence that CYP2D6 is responsible for the major, stereoselective M1 metabolic pathway of cibenzoline .

Therapeutic Drug Monitoring and Dose Optimization

(-)-(S)-Cibenzoline-D4 is the definitive internal standard for in vitro metabolic stability assays using human liver microsomes. By spiking the deuterated standard into quenched incubation samples prior to LC-MS/MS analysis, scientists can accurately determine the intrinsic clearance (CLint) of the S-(-)-enantiomer. This approach directly leverages the known stereoselective metabolism data, which shows a 23-fold difference in M1 formation CLint between the S- and R- enantiomers [1], to generate reliable and reproducible ADME data for the specific, active pharmaceutical ingredient.

Application

Selection Property

Validation Focus

Enantioselective PK and Bioequivalence Research Support

Chiral identity match (S(+)-enantiomer-D4)

+4 Da MS discrimination; method validation for regulatory submission context

Regulated Bioanalytical Method Development

Pharmacopeially traceable reference standard with COA

cGMP documentation review; reduced in-house characterization

Cibenzoline Quantification in Human Plasma Research Matrices

+4 Da mass offset for unambiguous ion ratio quantification

Multi-vendor availability; consistent supply for long-term studies

Pharmaceutical Quality Control and Stability-Indicating Assay Support

Defined molecular identity (C18H14D4N2, 266.38 g/mol)

COA alignment with ICH Q2(R1) and pharmacopeial requirements

• [1] Niwa, T., et al. Stereoselective metabolism of cibenzoline, an antiarrhythmic drug, by human and rat liver microsomes: possible involvement of CYP2D and CYP3A. Drug Metabolism and Disposition, 2000, 28(9), 1128-1134. View Source